Cas no 1019591-65-1 (N-(3-fluorobenzyl)-3,5-dimethylaniline)

N-(3-fluorobenzyl)-3,5-dimethylaniline structure
1019591-65-1 structure
Product Name:N-(3-fluorobenzyl)-3,5-dimethylaniline
CAS No:1019591-65-1
MF:C15H16FN
MW:229.292647361755
CID:1134955
PubChem ID:28477407
Update Time:2025-04-20

N-(3-fluorobenzyl)-3,5-dimethylaniline Chemical and Physical Properties

Names and Identifiers

    • N-(3-Fluorobenzyl)-3,5-dimethylaniline
    • N-[(3-fluorophenyl)methyl]-3,5-dimethylaniline
    • 1019591-65-1
    • N-(3,5-Dimethylphenyl)-3-fluorobenzylamine
    • AKOS000238461
    • N-(3-Fluorobenzyl)-3,5-diMethylaniline, 97%
    • 3,5-DiMethyl-N-(3-fluorobenzyl)aniline, 97%
    • N-(3-fluorobenzyl)-3,5-dimethylaniline
    • MDL: MFCD11145867
    • Inchi: 1S/C15H16FN/c1-11-6-12(2)8-15(7-11)17-10-13-4-3-5-14(16)9-13/h3-9,17H,10H2,1-2H3
    • InChI Key: HSUMEUUGVWDLPQ-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)CNC1C=C(C)C=C(C)C=1

Computed Properties

  • Exact Mass: 229.126677677g/mol
  • Monoisotopic Mass: 229.126677677g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 12Ų
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